Citiolone

• CAS No.: 1195-16-0
• Product Name: Citiolone
• Molecular Formula: C6H9NO2S
• Molecular Weight: 159.21 g/mol
• IUPAC Name: N-(2-oxothiolan-3-yl)acetamide
• Standard InChI: InChI=1S/C6H9NO2S/c1-4(8)7-5-2-3-10-6(5)9/h5H,2-3H2,1H3,(H,7,8)
• Standard InChIKey: NRFJZTXWLKPZAV-UHFFFAOYSA-N
• SMILES: CC(=O)NC1CCSC1=O
• Canonical SMILES: CC(=O)NC1CCSC1=O
• Appearance: Solid powder
• Description: Citiolone is a drug used in liver therapy. It is a derivative of the amino acid cysteine.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: citiolone; citiolone, (+-)-isomer; cythiolone; N-acetylhomocysteine thiolactone; Reducdyn; Thioxidrene
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• PubChem Compound: 14520
• Last Modified: Nov 11 2021